Cas no 49582-68-5 (3-Buten-2-one, 4-(dimethylamino)-4-methoxy-)

• Product Name: 3-Buten-2-one, 4-(dimethylamino)-4-methoxy-
• CAS No: 49582-68-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 2669526
• Update Time: 2023-08-06

3-Buten-2-one, 4-(dimethylamino)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylamino)-4-methoxy-3-buten-2-one
• 3-Buten-2-one, 4-(dimethylamino)-4-methoxy-
• NHWSRAGFVDXRMH-ALCCZGGFSA-N
• (3Z)-4-(Dimethylamino)-4-methoxy-3-buten-2-one #

• Inchi： 1S/C7H13NO2/c1-6(9)5-7(10-4)8(2)3/h5H,1-4H3/b7-5-
• InChI Key： NHWSRAGFVDXRMH-ALCCZGGFSA-N
• SMILES： O(C)/C(=C\C(C)=O)/N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 150
• Topological Polar Surface Area: 29.5